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Compound of Interest

Compound Name: 1-Amino-4-methylpiperazine

Cat. No.: B1216902

Introduction

Schiff bases, characterized by the azomethine functional group (-C=N-), are a versatile class of
organic compounds first reported by Hugo Schiff in 1864.[1] They are typically formed through
the condensation of a primary amine with a carbonyl compound like an aldehyde or ketone.[1]
These compounds are pivotal in medicinal and pharmaceutical fields due to their broad
spectrum of biological activities, including antibacterial, antifungal, anticancer, and anti-
inflammatory properties.[1][2][3] The piperazine nucleus is a common feature in many
biologically active compounds, and its derivative, 1-amino-4-methylpiperazine, serves as a
crucial intermediate in the synthesis of various pharmaceutical agents, including the antibiotic
Rifampicin.[1][4][5] The synthesis of Schiff bases using 1-amino-4-methylpiperazine results in
molecules with significant potential for drug development and other industrial applications such
as dyes, catalysts, and corrosion inhibitors.[1][6]

Applications in Research and Drug Development

Schiff bases derived from 1-amino-4-methylpiperazine are valuable ligands capable of
forming stable complexes with transition metals.[1] This complexation often enhances the
biological activity of the parent Schiff base.[1][7]

» Antimicrobial and Antifungal Activity: These compounds exhibit a wide range of antimicrobial
activities.[1] The imine group is crucial for their biological action.[7] Metal complexes of these
Schiff bases, in particular, have shown potent antibacterial and antifungal properties, with
some metal chelates demonstrating higher antimicrobial activity than the free ligands.[1][7]
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For instance, piperazine-based Schiff bases have been investigated for their effectiveness
against resistant bacterial strains like Methicillin-resistant Staphylococcus aureus (MRSA).[8]

Anticancer Activity: A significant area of investigation is the application of these Schiff bases
and their metal complexes as anticancer agents.[9][10] Studies have shown that these
compounds can exhibit cytotoxic effects against various cancer cell lines.[10] The formation
of metal complexes can play a vital role in their cytotoxic activity.[11] The mechanism often
involves interaction with DNA, leading to the inhibition of cancer cell proliferation.[11]

Other Industrial Applications: Beyond their medicinal uses, these Schiff bases are employed
in diverse fields. They serve as catalysts, pigments, dyes, polymer stabilizers, and are used
in analytical chemistry.[1][6]

Experimental Protocols

General Protocol for the Synthesis of Schiff Bases using 1-Amino-4-methylpiperazine

This protocol is adapted from the straightforward one-step condensation reaction commonly

used for this synthesis.[1] The reaction involves refluxing 1-amino-4-methylpiperazine with a

substituted aromatic aldehyde in an ethanol solvent.

Materials:

1-Amino-4-methylpiperazine

Substituted aromatic aldehyde (e.g., 3-nitrobenzaldehyde, 4-fluorobenzaldehyde)
Absolute Ethanol

Standard reflux apparatus (round-bottom flask, condenser)

Magnetic stirrer and heat source

Filtration apparatus (Buchner funnel, filter paper)

Recrystallization solvent (e.g., ethanol)

Procedure:
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o Dissolve the aromatic aldehyde derivative (1 equivalent) in 10 mL of absolute ethanol in a
round-bottom flask equipped with a magnetic stir bar.

e While stirring, slowly add 1-amino-4-methylpiperazine (1.25 equivalents) to the aldehyde
solution.

e Attach a condenser to the flask and heat the reaction mixture to reflux.
e Maintain the reflux with continuous stirring for approximately 3 hours.[1]

 After the reflux period, allow the mixture to cool to room temperature. A precipitate should
form.

o Collect the solid product by vacuum filtration, washing the precipitate with a small amount of
cold ethanol.

» Purify the crude product by recrystallization from ethanol to yield the final Schiff base.

» Dry the purified product and perform characterization (e.g., melting point, FTIR, NMR, LC-
MS).

Data Presentation

Table 1: Synthesis of Schiff Bases from 1-Amino-4-methylpiperazine and Various Aromatic
Aldehydes.[1]
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Aromatic Resulting ) Melting Point
. Yield (%) Appearance

Aldehyde Schiff Base (°C)

4-Methyl-N-(3-
3__ nitrobenzylidene) )
Nitrobenzaldehy _ _ 88% 105 Yellow Solid
de plpferazm-l-

amine

N-(4-
4- Fluorobenzyliden
Fluorobenzaldeh  e)-4- 62% 77-78 White Solid
yde methylpiperazin-

l-amine

4-Methyl-N-
3,4,5- (3,4,5-
Trimethoxybenza trimethoxybenzyli 81% 141-142 White Solid
Idehyde dene)piperazin-

1-amine

N-(3,4-
3,4- Dichlorobenzylid
Dichlorobenzalde ene)-4- 97% 104-105 White Solid
hyde methylpiperazin-

1-amine

N-(4-
4- (Diethylamino)be
Diethylaminoben  nzylidene)-4- 85% 114-115 Yellow Solid
zaldehyde methylpiperazin-

1-amine

N-(2,5-
2,5- Dimethoxybenzyl
Dimethoxybenzal idene)-4- 76% 72-73 White Solid
dehyde methylpiperazin-

1-amine
5-Nitro-2- 4-Methyl-N-((5- 92% 134-135 Yellow Solid
furaldehyde nitrofuran-2-
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yl)methylene)pip
erazin-1-amine

Data sourced from Ay, E. (2016). Synthesis and Characterization of Schiff Base 1-Amino-4-
methylpiperazine Derivatives.[1]

Visualizations

Cooling to RT Filration and Washing Purification
——
(Precipitation) (Cold Ethanol) (Recrystallization from Ethanol) (Y S e Pl

Click to download full resolution via product page

Caption: General workflow for the synthesis of Schiff bases.
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Caption: Logical pathway from starting material to applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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